
Application Notes: Cobalt Phosphate in Ceramic
and Glass Pigmentation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cobalt(II) phosphate

Cat. No.: B085627 Get Quote

1.0 Introduction

Cobalt(II) phosphate (Co₃(PO₄)₂) is an inorganic compound widely utilized as a pigment,

commercially known as cobalt violet.[1][2][3] Its primary applications in the arts and industry are

centered on its ability to produce vibrant, stable, and heat-resistant violet to blue hues in

various media, most notably ceramics and glass.[1] Compounds based on cobalt have been

used for centuries to impart rich blue colors to glass, glazes, and ceramics.[4] The unique

chemical stability and resistance to high temperatures and light make cobalt phosphate an

essential material for decorative and functional applications requiring lasting color performance.

[1]

In the ceramics industry, cobalt phosphate is highly valued as a stable, non-fading pigment for

glazes, tiles, and porcelain, retaining its hue even after multiple high-temperature firings.[1] In

glass manufacturing, it is used to create rich blue and violet colors in products like bottles and

stained glass.[1][5] The coloration mechanism in both ceramics and glass is based on ion

coloring, where the electron transitions of the Co²⁺ ion within the matrix cause selective

absorption of visible light.[6][7]

These notes provide detailed protocols for the synthesis of cobalt phosphate pigment and its

application in ceramic and glass formulations, along with key performance data for researchers

and scientists in materials science.
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Cobalt phosphate's utility as a pigment is grounded in its inherent physical and chemical

properties. It is a purple solid, insoluble in water, and stable at the high temperatures required

for ceramic firing and glass melting.[1][3]

Table 1: Summary of Physicochemical Properties of Cobalt(II) Phosphate

Property Value References

Chemical Formula Co₃(PO₄)₂ [1][3]

Molar Mass 366.742 g/mol [2][3]

Appearance
Fine powder with a blue to

violet hue
[1][2]

Common Name Cobalt Violet [2][3]

Color Index Pigment Violet 14 (PV14) [8][9]

Density 3.81 g/cm³ [2][3]

Melting Point 1,160 °C (2,120 °F) [3]

Solubility
Insoluble in water; soluble in

acids
[1]

Crystal Structure

Anhydrous Co₃(PO₄)₂ features

Co²⁺ in both octahedral and

pentacoordinate sites

[3]

Experimental Protocols
Protocol 1: Synthesis of Cobalt(II) Phosphate Pigment
via Co-Precipitation
This protocol describes a common laboratory method for synthesizing cobalt(II) phosphate
powder from aqueous solutions of cobalt(II) and phosphate salts.[3][9] The chemical

precipitation method is a viable route for preparing cobalt-based ceramic dyes.[6]
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Cobalt(II) chloride (CoCl₂) or other soluble cobalt(II) salt

Disodium hydrogenphosphate (Na₂HPO₄) or other soluble phosphate salt

Deionized water

Beakers

Stirring apparatus

Filtration system (e.g., Büchner funnel and vacuum flask)

Drying oven

Furnace for calcination

Mortar and pestle

Procedure:

Prepare Precursor Solutions:

Prepare a solution of cobalt(II) chloride by dissolving it in deionized water (e.g., 2.0 g

CoCl₂ in 20 mL water).[9]

Prepare a separate solution of sodium hydrogenphosphate by dissolving it in deionized

water (e.g., 1.3 g Na₂HPO₄ in 20 mL water).[9]

Precipitation:

While stirring, slowly pour the cobalt(II) chloride solution into the sodium

hydrogenphosphate solution.[9]

A violet precipitate of cobalt(II) phosphate will form immediately.[10]

Filtration and Washing:

Filter the resulting precipitate using a filtration system.[9]
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Wash the collected solid several times with deionized water to remove soluble byproducts.

Drying:

Dry the filtered pigment in a drying oven at approximately 100-120 °C until all moisture is

removed.[9]

Calcination (Optional but Recommended):

For enhanced stability and color development, calcine the dried powder in a furnace. The

crystallization of Co₃(PO₄)₂ can occur at temperatures around 625 °C.[6] A typical

calcination temperature might be 800-1000 °C for 1-2 hours.

Homogenization:

After cooling, homogenize the final pigment powder using a mortar and pestle to break up

any agglomerates.[9]
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Workflow: Co-Precipitation Synthesis of Cobalt Phosphate
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Caption: Workflow for the synthesis of cobalt phosphate pigment.

Protocol 2: Application in Ceramic Glazes
This protocol outlines the steps for incorporating cobalt phosphate pigment into a ceramic

glaze formulation. Cobalt is a potent blue colorant in glazes, with even small amounts (0.1–1%)
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yielding intense colors.[11]

Materials:

Cobalt phosphate pigment (synthesized or commercial)

Base glaze formulation (frit, kaolin, silica, etc.)

Ceramic bisque ware

Ball mill or mortar and pestle

Sieve (e.g., 80-100 mesh)

Glaze application tools (brush, spray gun, dipping tongs)

Kiln

Procedure:

Formulation:

Weigh the dry components of the base glaze.

Weigh the cobalt phosphate pigment. A typical concentration is 1-5 wt% of the total dry

glaze weight.[12][13]

Mixing and Milling:

Combine the dry glaze components and the pigment with water to form a slurry.

For optimal dispersion and to avoid speckling, wet mill the slurry in a ball mill for several

hours.[14] Alternatively, for small batches, thoroughly mix using a mortar and pestle.

Sieving:

Pass the glaze slurry through a fine-mesh sieve to remove any large particles and ensure

homogeneity.
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Application:

Apply the glaze to the ceramic bisque ware using the desired technique (brushing,

dipping, or spraying). Ensure an even coating.

Drying:

Allow the glazed ware to dry completely.

Firing:

Fire the glazed pieces in a kiln according to a suitable firing schedule for the specific glaze

and clay body. Firing temperatures for glazes containing cobalt phosphate can range from

1050 °C to 1250 °C.[12][15]
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Workflow: Ceramic Glaze Application
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Caption: General workflow for applying cobalt phosphate in ceramic glazes.

Protocol 3: Application in Glass Manufacturing
This protocol describes the incorporation of cobalt phosphate into a glass batch to produce

colored glass. Cobalt is an extremely intense coloring agent in glass melts.[5][16]
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Materials:

Cobalt phosphate pigment

Glass raw materials (e.g., silica sand, soda ash, limestone)

High-temperature crucible

Glass furnace

Molds and annealing oven

Procedure:

Batch Calculation:

Calculate and weigh the primary glass-forming raw materials.

Add a small amount of cobalt phosphate pigment to the batch. Cobalt is a powerful

colorant, and only a few parts per million can produce a light blue color.[16] Typical

additions are very low, often less than 0.1 wt%.

Mixing:

Thoroughly mix the dry raw materials and the cobalt phosphate pigment to ensure a

homogenous batch, which is critical for uniform color.

Melting:

Load the batch into a crucible and place it in a glass furnace.

Heat the batch to the required melting temperature (e.g., 1400-1500 °C for a typical soda-

lime glass) until a homogenous, bubble-free melt is achieved.[17]

Forming:

Pour, press, or blow the molten glass into its desired shape.

Annealing:
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Transfer the formed glass object to an annealing oven to cool slowly. This process relieves

internal stresses, preventing the glass from cracking. The cooling range is typically

between 590°C and 450°C.[17]

Performance Data and Characterization
The performance of cobalt phosphate as a pigment is primarily evaluated by its color, stability,

and interaction with the surrounding matrix.

Coloration Mechanism
The blue to violet color imparted by cobalt phosphate is due to the electronic configuration of

the divalent cobalt ion (Co²⁺).[6] When incorporated into a glass or glaze matrix, the Co²⁺ ions

exist within the silicate network. These ions selectively absorb light in the yellow-orange portion

of the visible spectrum, primarily transmitting light in the blue and violet regions, which is then

observed by the eye.[6][18]

Concept: Ionic Coloration by Co²⁺
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Caption: Conceptual diagram of ionic coloration in a cobalt-doped matrix.
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Performance in Ceramic Systems
The final color and stability of cobalt phosphate in a glaze depend on the firing temperature,

kiln atmosphere, and the chemical composition of the base glaze.[11]

Table 2: Firing Conditions and Performance in Ceramics

Parameter
Typical Range /
Observation

References

Firing Temperature 1000 °C - 1250 °C [12][15]

Pigment Concentration 0.5 - 5.0 wt% [11][12][13]

Thermal Stability Stable up to at least 1100 °C [6][12]

Glaze Compatibility

Best performance in leadless,

single-firing glazes.[6][12] Can

be sensitive to glaze

chemistry; high-alkali fluxes

can alter the final hue.[11]

Resulting Colors

Varies from violet to intense

blue, depending on Co²⁺

coordination and glaze

chemistry.

[1][6]

Performance in Glass Systems
In glass, cobalt is one of the most powerful colorants. The final color is highly dependent on

concentration.

Table 3: Performance Characteristics in Glass
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Parameter
Typical Range /
Observation

References

Typical Concentration
< 0.1 wt% (often measured in

parts per million)
[16][18]

Resulting Color Deep, intense blue.[5][16]

UV Protection
Cobalt blue glass offers good

protection against UV rays.[16]

Chemical Stability

The Co²⁺ ion is stable within

the silicate glass matrix at high

temperatures.

[1]

Characterization
To evaluate the synthesized pigments and their performance in final products, several

analytical techniques are employed:

X-Ray Diffraction (XRD): To confirm the crystal phase of the synthesized pigment (e.g.,

Co₃(PO₄)₂) and identify any secondary phases.[6][19]

Scanning Electron Microscopy (SEM): To observe the particle size, morphology, and

distribution of the pigment powder.[6][12]

UV-Vis-NIR Spectroscopy: To study the optical properties and understand the electronic

transitions of the Co²⁺ ion that give rise to the color.[6][12][19]

CIE Lab* Colorimetry: To quantitatively measure and define the color coordinates of the

pigment powder and the final glazed or glass products.[6][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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